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Compound of Interest

Compound Name: 6-B345TTQ

Cat. No.: B3340204 Get Quote

Introduction

6-B345TTQ is a novel small molecule inhibitor of the historically challenging drug target,

Protein X (PrtX). PrtX is a scaffold protein implicated in the progression of various solid tumors

through its role in aberrant cell signaling pathways. The discovery and initial characterization of

6-B345TTQ represent a significant step forward in the development of targeted therapies for

PrtX-driven malignancies. This document provides a comprehensive overview of the discovery,

mechanism of action, and initial biological characterization of 6-B345TTQ.

Quantitative Data Summary
The following tables summarize the key quantitative data obtained during the initial

characterization of 6-B345TTQ.

Table 1: Biochemical and Cellular Activity

Assay Type Target IC50 (nM)

Biochemical Assay PrtX 15.2

Cellular Assay PrtX-dependent cell line 78.5

Table 2: Kinase Selectivity Profile
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Kinase Target % Inhibition at 1 µM

Kinase A 2.1

Kinase B 5.3

Kinase C 1.2

Table 3: In Vitro Pharmacokinetic Properties

Parameter Value

Microsomal Stability (t½, min) > 60

Plasma Protein Binding (%) 98.2

Caco-2 Permeability (Papp, 10⁻⁶ cm/s) 0.2

Experimental Protocols
PrtX Biochemical Assay Protocol

A time-resolved fluorescence energy transfer (TR-FRET) assay was utilized to determine the

IC50 value of 6-B345TTQ against PrtX. The assay was performed in a 384-well plate format.

Each well contained 10 nM of recombinant human PrtX, 50 nM of a fluorescently labeled

peptide substrate, and varying concentrations of 6-B345TTQ. The reaction was initiated by the

addition of ATP to a final concentration of 10 µM. Following a 60-minute incubation at room

temperature, the TR-FRET signal was measured on a compatible plate reader.

Cellular Proliferation Assay Protocol

The effect of 6-B345TTQ on the proliferation of a PrtX-dependent cancer cell line was

assessed using a standard colorimetric assay. Cells were seeded in 96-well plates at a density

of 5,000 cells per well and allowed to adhere overnight. The following day, the cells were

treated with a serial dilution of 6-B345TTQ for 72 hours. Cell viability was determined by the

addition of a tetrazolium-based reagent and measurement of the absorbance at 490 nm.
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Signaling Pathway of PrtX Inhibition by 6-B345TTQ
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Caption: Inhibition of the PrtX signaling cascade by 6-B345TTQ.

Experimental Workflow for IC50 Determination
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Biochemical Assay Workflow
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Caption: Workflow for determining the biochemical IC50 of 6-B345TTQ.
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To cite this document: BenchChem. [An In-depth Technical Guide to 6-B345TTQ: Discovery
and Initial Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3340204#discovery-and-initial-characterization-of-6-
b345ttq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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